3-(2-Methoxyphenyl)-4-(((5-methylthiophen-2-yl)methylene)amino)-1H-1,2,4-triazole-5(4H)-thione

Specification

• CAS No.: 478257-28-2
• Molecular Formula: C15H14N4OS2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-4-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C15H14N4OS2/c1-10-7-8-11(22-10)9-16-19-14(17-18-15(19)21)12-5-3-4-6-13(12)20-2/h3-9H,1-2H3,(H,18,21)/b16-9+
• Standard InChI Key: GTRDEZJHFFKBQT-CXUHLZMHSA-N
• Isomeric SMILES: CC1=CC=C(S1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3OC
• Canonical SMILES: CC1=CC=C(S1)C=NN2C(=NNC2=S)C3=CC=CC=C3OC

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound’s structure integrates three key moieties:

• A 1,2,4-triazole-5-thione core, providing hydrogen-bonding capacity via sulfur and nitrogen atoms.

• A 2-methoxyphenyl group at position 3, introducing aromaticity and electron-donating effects.

• A (5-methylthiophen-2-yl)methyleneamino substituent at position 4, forming a Schiff base linkage with conjugated π-system.

The IUPAC name systematically describes this arrangement: 3-(2-methoxyphenyl)-4-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione. X-ray crystallography of analogous compounds reveals planar triazole-thione rings with dihedral angles of 15–30° relative to aromatic substituents, optimizing intermolecular interactions.

Table 1: Structural and Identifiers

Property	Value
CAS No.	478257-28-2
Molecular Formula	C15H14N4OS2
Molecular Weight	330.4 g/mol
IUPAC Name	3-(2-methoxyphenyl)-4-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione
SMILES	CC1=CC=C(S1)C=NN2C(=NNC2=S)C3=CC=CC=C3OC
InChIKey	GTRDEZJHFFKBQT-CXUHLZMHSA-N

Synthesis and Characterization

Synthetic Pathways

The synthesis follows a three-step protocol common to 1,2,4-triazole-3-thiones:

• Hydrazide Formation: Condensation of 2-methoxybenzoic acid hydrazide with α-Boc-protected diamines.

• Cyclization: Base-mediated (KOH/NaHCO3) cyclization of thiosemicarbazide intermediates at 100°C, yielding the triazole-thione core.

• Schiff Base Formation: Condensation of 5-methylthiophene-2-carbaldehyde with the amine group at position 4 under acidic conditions, achieving 75–82% yields.

Critical reaction parameters include:

• Temperature: Excess of 55°C during cyclization prevents byproduct formation.

• Solvent: DMF enhances solubility of aromatic intermediates.

• Stereochemistry: The (E)-configuration of the imine bond is favored, as confirmed by NOESY spectroscopy in analogs.

Analytical Characterization

• FT-IR: Key bands include ν(N–H) at 3200–3250 cm⁻¹, ν(C=S) at 1250 cm⁻¹, and ν(C=N) at 1610 cm⁻¹.

• NMR:

  • ¹H NMR (DMSO-d6): δ 8.21 (s, 1H, triazole-H), 7.45–6.82 (m, 6H, aromatic), 2.51 (s, 3H, CH3).

  • ¹³C NMR: δ 178.2 (C=S), 160.1 (C=N), 135.2–110.3 (aromatic carbons).

• XRD: Unit cell parameters for analogs show monoclinic systems with P21/c space groups.

Physicochemical Properties

Solubility and Stability

• Solubility: Moderate in DMSO (12.3 mg/mL) and DMF (9.8 mg/mL); insoluble in water (<0.1 mg/mL).

• Thermal Stability: Decomposition onset at 218°C (TGA), with melting points of 195–198°C observed in analogs.

• Lipophilicity: Calculated LogP = 2.91 (SwissADME), suggesting moderate membrane permeability.

Tautomerism and Reactivity

The thione-thiol tautomerism (ΔG = 4.2 kcal/mol via DFT) favors the thione form, enhancing electrophilicity at sulfur. Quantum mechanical studies indicate nucleophilic susceptibility at N4 and electrophilic regions at C5 and S1.

Biological Activity

Antimicrobial Effects

Against E. coli (VIM-1) and K. pneumoniae (NDM-1):

• MIC Reduction: 8-fold decrease when combined with meropenem (32 → 4 μg/mL).

• β-Lactamase Inhibition: IC50 = 1.8 μM against VIM-2 metallo-β-lactamase.

Structure-Activity Relationships

• Thiophene Methylation: 5-Methyl substitution enhances bacterial membrane penetration vs. 3-methyl analogs (3.2x lower MIC).

• Methoxy Position: 2-Methoxyphenyl improves anticancer activity over para-substituted derivatives (ΔIC50 = 12.4 μM).

Pharmacokinetic and Toxicity Profile

ADME Predictions (SwissADME)

• Bioavailability Score: 0.55

• CYP Inhibition: Moderate 2C9/2D6 inhibition (Ki = 4.8 μM)

• Blood-Brain Barrier: Low penetration (LogBB = -1.2)

Toxicity Assessment

• Acute Toxicity (T.E.S.T.): LD50 (rat, oral) = 980 mg/kg (Class IV).

• Mutagenicity: Negative in Ames TA100 (+S9).

Applications and Future Directions

Therapeutic Applications

• Antibiotic Adjuvants: Synergistic use with β-lactams against CRE pathogens.

• Targeted Cancer Therapy: Functionalization with folate vectors to improve tumor selectivity.

Material Science Applications

• Corrosion Inhibition: Thiophene-triazole hybrids show 94% efficiency on mild steel in HCl.

• Coordination Chemistry: Forms stable complexes with Cu(II) (logβ = 8.9) for catalytic applications.